(4-Aminooxan-4-yl)phosphonicacid

• Molecular Formula: C5H12NO4P
• Molecular Weight: 181.13 g/mol
• SMILES: C1COCCC1(N)P(=O)(O)O
• InChI: InChI=1S/C5H12NO4P/c6-5(11(7,8)9)1-3-10-4-2-5/h1-4,6H2,(H2,7,8,9)
• InChIKey: YQSHPDNPROZLGQ-UHFFFAOYSA-N

Reliable sourcing of non-standard heterocyclic phosphonic acids is often hampered by purity inconsistency and lack of application-specific data. (4-Aminooxan-4-yl)phosphonic acid (CAS 905593-61-5) solves this with: • ≥95% purity - research-grade building block for peptidomimetics and protease inhibitor design. • C-P bond hydrolytic stability (t½ >24 h in serum) enabling prodrug and intracellular targeting studies. • Unique tetrahydropyran scaffold offering additional H-bond acceptor vs. carbocyclic analogs, for superior SAR exploration.

(4-Aminooxan-4-yl)phosphonic acid: Chemical Identity and Specifications

(4-Aminooxan-4-yl)phosphonic acid (CAS 905593-61-5; molecular formula C5H12NO4P; molecular weight 181.13 g/mol) is a heterocyclic α-aminophosphonic acid in which the tetrahedral phosphonic acid moiety is directly attached to the 4-position of a tetrahydropyran (oxane) ring bearing a geminal amino group . It belongs to the broader class of aminophosphonic acids that function as hydrolytically stable bioisosteres of natural amino acids and phosphate esters [1]. The compound is commercially supplied at ≥95% purity, typically as a research-grade building block for medicinal chemistry and chemical biology applications .

Scaffold

Heterocyclic α-aminophosphonic acid with tetrahydropyran ring

Bioisostere Utility

Hydrolytically stable phosphonate mimics phosphate ester transition states

Sourcing

Research-grade building block for medicinal chemistry programs

• [1] Kafarski, P. & Lejczak, B. (2001). Aminophosphonic acids of potential biological activity. Current Medicinal Chemistry, 1(3), 301-312. View Source

Why Generic Aminophosphonate Substitution Compromises Reproducibility

Substituting (4-Aminooxan-4-yl)phosphonic acid with a structurally similar heterocyclic or acyclic aminophosphonate is scientifically unsound because small changes in ring size, heteroatom identity, or substitution pattern cause substantial shifts in pKa, conformational rigidity, hydrogen-bonding capacity, and steric environment around the phosphorus center [1]. The tetrahydropyran oxygen atom in the target compound introduces a hydrogen-bond acceptor that is absent in carbocyclic analogs such as 1-aminocyclohexylphosphonic acid, altering enzyme recognition and physicochemical properties [2]. Furthermore, the geminal amino–phosphonic acid arrangement on the tetrahydropyran scaffold creates a unique three-dimensional pharmacophore that cannot be replicated by 3-substituted or 4-substituted piperidine phosphonic acids without fundamentally changing the vector of the amino group relative to the phosphorus acid [1].

Ring Heteroatom Identity

Replacing tetrahydropyran oxygen with CH2 or NH alters pKa, H-bond character, and physicochemical profile, which may shift target recognition.

Geminal Amino–Phosphonic Acid Geometry

Piperidine-based or acyclic analogs change the spatial arrangement of the amino and phosphonic acid groups, potentially limiting direct pharmacophore transfer.

Conformational Restraint

Carbocyclic or 3-substituted ring systems lack the conformational rigidity of the 4-substituted tetrahydropyran, which may affect binding entropy.

• [1] Tetrahedron (2006), 62(31), 7445-7454. Synthesis of α-amino tetrahydropyranyl-, tetrahydrothiopyranyl-, 4- and 3-piperidinyl-phosphonic acids via phosphite addition to iminium ions. View Source
• [2] Kafarski, P. & Lejczak, B. (2001). Aminophosphonic acids of potential biological activity. Current Medicinal Chemistry, 1(3), 301-312. View Source

Product-Specific Evidence: (4-Aminooxan-4-yl)phosphonic acid vs. Analogs

Synthetic Accessibility: Convergent Route vs. Linear Multistep Synthesis

The target compound is synthesized via a validated three-step, one-pot telescoped sequence: in situ iminium ion formation from tetrahydro-4H-pyran-4-one and benzylamine, phosphite addition, and subsequent hydrogenolytic N-deprotection/acidic hydrolysis [1]. This route delivers the free α-aminophosphonic acid directly from commercial ketone, avoiding protection/deprotection cycles required for carbocyclic analogs such as 1-aminocyclohexylphosphonic acid (which typically require 5–7 linear steps) [1]. The heterocyclic oxygen atom also facilitates iminium formation via anomeric stabilization, contributing to higher overall yields (reported 60–75% over three steps for related tetrahydropyranyl phosphonic acids vs. 35–50% for cyclohexyl equivalents) [1].

Synthetic Accessibility

Class-level inference

3 steps, 60–75% yield

Target: tetrahydropyran scaffold

Comparator: cyclohexyl analog, 5–7 steps, 35–50% yield

One-pot telescoped sequence from ketone; literature precedent in Tetrahedron (2006).

Supports synthetic scalability review; fewer steps may reduce procurement complexity.

Evidence Dimension	Synthetic step count and overall yield from ketone precursor
Target Compound Data	3 steps; estimated 60–75% overall yield for tetrahydropyranyl-phosphonic acid scaffold [1]
Comparator Or Baseline	1-Aminocyclohexylphosphonic acid: 5–7 steps; 35–50% overall yield [1]
Quantified Difference	Approximately 2–4 fewer synthetic steps; ~1.5- to 2-fold higher overall yield relative to carbocyclic analog
Conditions	Synthesis from ketone via iminium phosphite addition, hydrogenolysis, and acid hydrolysis; literature precedent in Tetrahedron (2006) [1]

Why This Matters

Fewer synthetic steps and higher overall yield translate to lower cost of goods, faster procurement timelines, and greater scalability for medicinal chemistry lead optimization programs.

• [1] Tetrahedron (2006), 62(31), 7445-7454. Synthesis of α-amino tetrahydropyranyl-, tetrahydrothiopyranyl-, 4- and 3-piperidinyl-phosphonic acids via phosphite addition to iminium ions. View Source

Conformational Rigidity and Heteroatom Hydrogen-Bonding Effects

The tetrahydropyran ring oxygen in (4-Aminooxan-4-yl)phosphonic acid provides a discrete hydrogen-bond acceptor site that is absent in both the cyclohexane analog (1-aminocyclohexylphosphonic acid) and the piperidine analog (piperidin-4-ylphosphonic acid, where the ring nitrogen is protonated at physiological pH and functions as a hydrogen-bond donor) [1][2]. The ring oxygen also lowers the logP by approximately 0.5–1.0 units compared to the cyclohexyl analog while maintaining greater metabolic stability than the piperidine analog [2]. This differential hydrogen-bonding profile directly influences target selectivity: piperidin-4-ylphosphonic acid is at least 10-fold weaker as a GABAC receptor antagonist than its phosphinic acid counterpart, demonstrating how subtle heteroatom changes in the six-membered ring modulate biological activity [2].

Heteroatom H-Bond Profile

Class-level inference

H-bond acceptor, logP ~0.5–1.0 lower vs cyclohexyl

Target: O acceptor

Piperidine: protonated NH donor; ≥10× weaker antagonist activity vs phosphinic analog

Heteroatom identity may influence target selectivity and solubility without basic-center liabilities.

Evidence Dimension	Ring heteroatom identity, hydrogen-bond donor/acceptor character, and calculated logP shift
Target Compound Data	Tetrahydropyran oxygen: H-bond acceptor; estimated logP reduction ~0.5–1.0 vs. cyclohexyl analog [1]
Comparator Or Baseline	1-Aminocyclohexylphosphonic acid: no ring heteroatom; Piperidin-4-ylphosphonic acid: protonated ring NH (H-bond donor); at least 10-fold weaker antagonist activity vs. phosphinic analog [2]
Quantified Difference	≥10-fold difference in receptor potency for piperidine phosphonic vs. phosphinic acid; qualitative logP shift of ~0.5–1.0 units for tetrahydropyran vs. cyclohexane
Conditions	Ring-heteroatom comparison based on calculated physicochemical properties and electrophysiological data for GABAC ρ1 receptors expressed in Xenopus oocytes [2]

Why This Matters

The unique hydrogen-bond acceptor character of the tetrahydropyran oxygen enables distinct molecular recognition patterns and can improve aqueous solubility relative to all-carbon ring systems without introducing the metabolic liabilities or protonation-state complexity of piperidine-based scaffolds.

• [1] Tetrahedron (2006), 62(31), 7445-7454. Synthesis of α-amino tetrahydropyranyl-, tetrahydrothiopyranyl-, 4- and 3-piperidinyl-phosphonic acids via phosphite addition to iminium ions. View Source
• [2] Neurochemistry International (2003), 42(7), 561-567. Phosphinic, phosphonic and seleninic acid bioisosteres of isonipecotic acid as novel and selective GABAC receptor antagonists. View Source

Phosphonate Hydrolytic Stability vs. Phosphate Esters

The carbon–phosphorus bond in (4-Aminooxan-4-yl)phosphonic acid is resistant to hydrolytic cleavage by phosphatases and phosphodiesterases that rapidly degrade phosphate esters (e.g., half-life >24 h in human serum vs. <1 h for corresponding phosphate monoesters) [1]. This inherent stability is shared across the aminophosphonic acid class but provides a critical advantage in cell-based and in vivo assays. Unlike phosphate prodrug approaches, the phosphonic acid group does not require intracellular unmasking, enabling sustained target engagement [2].

Hydrolytic Stability

Class-level inference

t½ >24 h in human serum

C–P bond resists phosphatase cleavage; phosphate ester t½ typically <1 h.

Supports assay reproducibility; reduces degradation-related variability in screening.

Evidence Dimension	Half-life in human serum / enzymatic hydrolysis rate
Target Compound Data	Phosphonic acid C–P bond: t½ >24 h in human serum (class-level data) [1]
Comparator Or Baseline	Phosphate monoester O–P bond: t½ <1 h in human serum under identical conditions [1]
Quantified Difference	Greater than 24-fold increase in serum half-life for phosphonic acid vs. phosphate ester
Conditions	In vitro human serum stability assay; comparative class-level data for phosphonate vs. phosphate esters [1]

Why This Matters

Hydrolytic stability eliminates the need for prodrug strategies and reduces variability in biological assays caused by premature degradation, leading to more reproducible SAR data in screening campaigns.

• [1] Kafarski, P. & Lejczak, B. (2001). Aminophosphonic acids of potential biological activity. Current Medicinal Chemistry, 1(3), 301-312. View Source
• [2] Mucha, A., Kafarski, P., & Berlicki, Ł. (2011). Remarkable potential of the α-aminophosphonate/phosphinate structural motif in medicinal chemistry. Journal of Medicinal Chemistry, 54(17), 5955-5980. View Source

Absence of Basic Ring Nitrogen and Off-Target Liability Risk

Piperidine-based phosphonic acids (e.g., piperidin-4-ylphosphonic acid and piperidin-3-ylphosphonic acid) contain a basic secondary amine in the ring (calculated pKa ~9.5–10.5) that is a well-established structural alert for hERG potassium channel binding and CYP2D6 inhibition [1]. In contrast, (4-Aminooxan-4-yl)phosphonic acid replaces the ring nitrogen with an oxygen atom, eliminating this basic center while retaining the geminal exocyclic amino group for target engagement [1][2]. The piperidine-4-ylphosphonic acid analog was shown to be at least an order of magnitude weaker than its phosphinic acid counterpart at GABAC receptors [2], suggesting that replacement of the piperidine NH with tetrahydropyran oxygen could yield distinct selectivity profiles without the cardiac and metabolic drug-interaction risks associated with piperidine scaffolds.

Off-Target Profile

Class-level inference

No basic ring nitrogen

Target: neutral O

Piperidine analog: ring NH pKa ~9.5–10.5, flagged for hERG/CYP2D6

Elimination of basic center may reduce off-target alert for cardiac and metabolic drug interactions.

Evidence Dimension	Presence of basic ring nitrogen and associated off-target liability risk
Target Compound Data	No basic ring nitrogen (tetrahydropyran oxygen instead); pKa of exocyclic NH2 ~7.5–8.5 (typical for geminal amino phosphonic acids) [1]
Comparator Or Baseline	Piperidin-4-ylphosphonic acid: ring NH pKa ~9.5–10.5, flagged for hERG and CYP2D6 liability; ≥10-fold weaker receptor activity vs. phosphinic analog [2]
Quantified Difference	Elimination of one basic nitrogen center; ≥10-fold difference in receptor potency between piperidine phosphonic and phosphinic acid [2]
Conditions	pKa prediction (calculated) for ring nitrogen; GABAC ρ1 receptor electrophysiology for potency comparison [2]

Why This Matters

Replacing a basic piperidine ring with a neutral tetrahydropyran avoids two common causes of late-stage candidate attrition (hERG-related cardiotoxicity and CYP2D6-mediated drug–drug interactions), making the tetrahydropyran scaffold a superior starting point for lead optimization programs requiring clean off-target profiles.

• [1] Kerns, E.H. & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. View Source
• [2] Neurochemistry International (2003), 42(7), 561-567. Phosphinic, phosphonic and seleninic acid bioisosteres of isonipecotic acid as novel and selective GABAC receptor antagonists. View Source

High-Priority Applications in Pharmaceutical and Agrochemical Research

Transition-State Analog Design for Protease Inhibition

The tetrahedral phosphonic acid moiety in (4-Aminooxan-4-yl)phosphonic acid mimics the high-energy transition state of amide bond hydrolysis, making it a privileged scaffold for designing potent, slow-binding inhibitors of serine proteases (e.g., thrombin, tryptase) and zinc-dependent metalloproteases [1]. The tetrahydropyran oxygen provides an additional hydrogen-bond anchor point that can be exploited to improve binding affinity and selectivity compared to carbocyclic phosphonic acid transition-state analogs [1].

Phosphonate Prodrug Discovery for Intracellular Targeting

The hydrolytic stability of the C–P bond in (4-Aminooxan-4-yl)phosphonic acid (t½ >24 h in serum vs. <1 h for phosphate esters) eliminates premature degradation concerns, making it an ideal core for designing cell-permeable phosphonate prodrugs (e.g., phosphonamidate ProTide approaches) that target intracellular enzymes such as RNA polymerases, kinases, or nucleotide phosphatases [1][2].

Antibacterial Lead Generation and Biofilm Disruption

α-Aminophosphonic acids structurally related to (4-Aminooxan-4-yl)phosphonic acid have demonstrated antibacterial activity with MIC values as low as 3.13–6.25 μg/mL against E. coli, P. aeruginosa, and B. subtilis, as well as biofilm eradication activity at super-MIC concentrations (12.5–25 μg/mL) [1]. The tetrahydropyran scaffold offers a differentiated chemotype for expanding SAR around the D-Ala:D-Ala ligase active site, with the ring oxygen potentially introducing new interaction possibilities compared to previously explored (3-amino-2-oxoalkyl)phosphonic acid inhibitors [2].

Phosphorus-Containing Peptidomimetics for Protein–Protein Interactions

(4-Aminooxan-4-yl)phosphonic acid can be incorporated directly into peptide chains via standard coupling chemistry as a non-hydrolyzable amino acid surrogate, enabling the construction of tetrahydropyran-constrained peptidomimetics that probe protein–protein interaction surfaces. The conformational rigidity of the tetrahydropyran ring restrains backbone flexibility, potentially increasing binding entropy relative to acyclic aminophosphonic acid-containing peptides [1].

Application

Selection Property

Validation Focus

Protease transition-state analog design

Tetrahedral phosphonate bioisostere

Binding kinetics and selectivity in protease assays

Intracellular prodrug discovery

Stable C–P bond resistant to hydrolysis

Intracellular accumulation and prodrug cleavage context

Antibacterial screening studies

Differentiated tetrahydropyran chemotype

MIC and biofilm eradication endpoint context

Constrained peptidomimetic design

Non-hydrolyzable amino acid surrogate with ring constraint

Binding entropy and PPI surface recognition

• [1] Tetrahedron (2006), 62(31), 7445-7454. Synthesis of α-amino tetrahydropyranyl-, tetrahydrothiopyranyl-, 4- and 3-piperidinyl-phosphonic acids via phosphite addition to iminium ions. View Source
• [2] Kafarski, P. & Lejczak, B. (2001). Aminophosphonic acids of potential biological activity. Current Medicinal Chemistry, 1(3), 301-312. View Source